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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene-d14

Cat. No.: B12316115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides an overview of commercial suppliers for Isodurene-d14

(1,2,3,5-Tetramethylbenzene-d14), a deuterated aromatic hydrocarbon crucial for a variety of

research applications. This document outlines supplier specifications, details its primary

application as an internal standard in analytical chemistry, and provides a generalized

experimental protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS) analysis

of polycyclic aromatic hydrocarbons (PAHs).

Commercial Availability and Specifications
Isodurene-d14 is available from several reputable chemical suppliers specializing in stable

isotope-labeled compounds. The quality and specifications of the product are critical for

ensuring accurate and reproducible experimental results. Below is a comparative summary of

key data from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Molecular
Formula

Molecular
Weight

LGC

Standards

1,2,3,5-

Tetramethy

lbenzene-

d14

1219795-

11-5

98 atom %

D
min 98% C₁₀D₁₄ 148.3044

CDN

Isotopes

1,2,3,5-

Tetramethy

lbenzene-

d14

1219795-

11-5

98 atom %

D
- C₁₀D₁₄ 148.31

Sigma-

Aldrich

1,2,4,5-

Tetramethy

lbenzene-

d14

(Durene-

d14)

-
98 atom %

D
- C₁₀D₁₄ 148.30

MedChem

Express

1,2,3,5-

Tetramethy

lbenzene-

d14

1219795-

11-5
- - C₁₀D₁₄ -

Analytical

Standard

Solutions

(A2S)

Tetramethy

lbenzene-

1,2,3,5

D14

1219795-

11-5
- - C₁₀D₁₄ 148.31

Cambridge

Isotope

Laboratorie

s, Inc.

Deuterated

Aromatic

Hydrocarb

ons

Various High High Various Various

Toronto

Research

Chemicals

(TRC)

1,2,3,5-

Tetramethy

lbenzene-

d14

1219795-

11-5
- - C₁₀D₁₄ -
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Note: Data is subject to change and may vary by specific product lot. Researchers should

always consult the supplier's certificate of analysis for the most accurate information.

Logical Workflow for Procurement
The process of acquiring Isodurene-d14 for research involves a series of logical steps, from

identifying the experimental need to receiving the final product.
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Procurement Workflow for Isodurene-d14

Identify Research Need for a Deuterated Internal Standard

Search for Commercial Suppliers of Isodurene-d14

Compare Supplier Specifications (Purity, Price, Availability)

Request Quotation and Certificate of Analysis

Select Supplier and Place Purchase Order

Receive and Verify Compound Integrity

Log Compound in Laboratory Inventory

Click to download full resolution via product page

Caption: Procurement Workflow for Isodurene-d14.
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Primary Application: Internal Standard for PAH
Analysis
Isodurene-d14, along with other deuterated aromatic hydrocarbons, is widely utilized as an

internal standard for the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs) in

environmental samples.[1][2] The use of a deuterated internal standard is a robust analytical

technique that corrects for the loss of analyte during sample preparation and instrumental

analysis, thereby improving the accuracy and precision of the results.[3] This is particularly

important in complex matrices where analyte recovery can be variable.

The principle of this method, known as isotope dilution mass spectrometry (IDMS), relies on the

addition of a known amount of the isotopically labeled standard to the sample before extraction

and cleanup.[1] Since the deuterated standard is chemically identical to the native analyte, it is

assumed to behave in the same manner throughout the analytical process. By measuring the

ratio of the native analyte to the deuterated standard in the final extract using GC-MS, the initial

concentration of the analyte in the sample can be accurately determined.

Generalized Experimental Protocol: GC-MS Analysis
of PAHs using Isodurene-d14 as an Internal
Standard
The following is a generalized protocol based on established methods, such as US EPA

Method TO-13A, for the analysis of PAHs in a given sample matrix (e.g., water, soil, air filter).[1]

Materials and Reagents
Isodurene-d14 solution: A stock solution of known concentration in a suitable solvent (e.g.,

toluene, dichloromethane).

PAH calibration standards: A mixture of the target PAH analytes of interest at known

concentrations.

Solvents: High-purity, residue-free solvents such as dichloromethane, hexane, and acetone.

Sample extraction apparatus: Soxhlet extractor, pressurized fluid extractor, or solid-phase

extraction (SPE) cartridges.
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Concentration apparatus: Rotary evaporator or nitrogen evaporator.

Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a suitable capillary

column for PAH separation (e.g., DB-5ms).

Experimental Workflow
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General Experimental Workflow for PAH Analysis

Sample Collection and Preparation

Spiking with Isodurene-d14 Internal Standard

Sample Extraction (e.g., Soxhlet, PFE)

Extract Cleanup (e.g., Silica Gel Chromatography)

Extract Concentration

GC-MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Caption: General Experimental Workflow for PAH Analysis.

Detailed Methodology
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Sample Preparation and Spiking:

Accurately weigh or measure a known amount of the environmental sample.

Prior to extraction, spike the sample with a precise volume of the Isodurene-d14 internal

standard stock solution. The amount added should be chosen to result in a peak area that

is comparable to the expected analyte peak areas.

Extraction:

Extract the PAHs and the internal standard from the sample matrix using an appropriate

technique. For solid samples, Soxhlet extraction with a dichloromethane/hexane mixture is

common. For liquid samples, liquid-liquid extraction or SPE may be used.

Cleanup:

The raw extract may contain interfering compounds. A cleanup step, such as column

chromatography using silica gel or alumina, is often necessary to remove these

interferences. The PAHs and the internal standard will co-elute during this process.

Concentration:

The cleaned extract is then concentrated to a small, known final volume (e.g., 1 mL) using

a rotary evaporator or a gentle stream of nitrogen.

GC-MS Analysis:

Inject an aliquot (e.g., 1 µL) of the final extract into the GC-MS system.

The gas chromatograph separates the different PAH compounds based on their boiling

points and interaction with the column stationary phase.

The mass spectrometer detects the separated compounds. It is typically operated in

Selective Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.[2] The

molecular ions of the target PAHs and the deuterated internal standard are monitored.

Quantification:
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A calibration curve is first generated by analyzing a series of standard solutions containing

known concentrations of the target PAHs and a constant concentration of the Isodurene-

d14 internal standard.

The concentration of each PAH in the sample extract is then determined by comparing the

ratio of the peak area of the native PAH to the peak area of the Isodurene-d14 internal

standard against the calibration curve.

The final concentration in the original sample is calculated by taking into account the initial

sample weight/volume and the final extract volume.

Signaling Pathway for Data Analysis
The data analysis process follows a clear signaling pathway from the raw instrumental data to

the final concentration report.
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Data Analysis Signaling Pathway

Raw GC-MS Data Acquisition

Peak Integration for Native PAHs and Isodurene-d14

Calculation of Peak Area Ratios

Generation of Calibration Curve

Quantification of PAHs in Sample

Final Concentration Calculation and Reporting

Click to download full resolution via product page

Caption: Data Analysis Signaling Pathway.

In conclusion, Isodurene-d14 is a readily available and essential tool for researchers requiring

high accuracy and precision in the quantitative analysis of polycyclic aromatic hydrocarbons. Its

use as an internal standard within a well-defined experimental protocol, such as the one

outlined in this guide, ensures reliable and defensible scientific data. Researchers are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12316115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


encouraged to contact the suppliers directly for the most current product information and to

consult established analytical methods for specific application details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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